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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of barium bromide
(BaBr₂) in water and various organic solvents. The document presents quantitative solubility

data, detailed experimental protocols for solubility determination, and a visual representation of

a general experimental workflow.

Introduction to Barium Bromide
Barium bromide is an inorganic salt with the chemical formula BaBr₂.[1] It typically appears as

a white, crystalline solid and is known to be deliquescent, meaning it readily absorbs moisture

from the air to form its dihydrate, BaBr₂·2H₂O.[1][2] Barium bromide is an ionic compound

formed from the barium cation (Ba²⁺) and bromide anions (Br⁻).[3] This strong ionic bonding

results in a high melting point of approximately 857°C and a boiling point of 1835°C.[4][5] Like

other soluble barium salts, it is toxic upon ingestion.[1][6] The compound is used as a precursor

in the synthesis of other bromide compounds, in photography, and historically was used by

Marie Curie in the fractional crystallization process to purify radium.[1][7][8]

Quantitative Solubility Data
The solubility of barium bromide is significantly influenced by the solvent and the temperature.

The following tables summarize the available quantitative data for its solubility in water and

common organic solvents.
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Solubility in Water
Barium bromide is highly soluble in water, and its solubility increases with temperature.[9]

When dissolved in water, it dissociates into barium (Ba²⁺) and bromide (Br⁻) ions.[6][10]

Temperature (°C) Solubility ( g/100 g of H₂O)

0 90.5[11]

10 94.2[11]

20 98[11]

25 100[11]

30 102.5[11]

40 106.2[11]

50 110.5[11]

75 120.7[11]

100 132[11]

Solubility in Organic Solvents
The solubility of barium bromide in organic solvents is considerably lower than in water and

varies significantly depending on the solvent's polarity. It is notably soluble in methanol and

ethanol, but has very low solubility in less polar solvents like acetone.[11]
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Solvent Temperature (°C)
Solubility ( g/100 g of
Solvent)

Methanol 0 44.4[11]

10 43.1[11]

20 41.9[11]

30 40.9[11]

40 40.2[11]

50 39.4[11]

60 38.8[11]

Ethanol (absolute) 0 5.88[11]

10 5.067[11]

15 4.59[11]

20 4.13[11]

30 3.322[11]

40 2.433[11]

50 1.837[11]

60 1.479[11]

70 1.253[11]

Acetone 0 0.0287[11]

20 0.0262[11]

50 0.0246[11]

Ethyl Acetate - Insoluble[11]

Sulfur Dioxide 0 Insoluble[11]

Experimental Protocols for Solubility Determination

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b227244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The determination of solubility is a critical experimental procedure in chemical and

pharmaceutical sciences. The following are detailed methodologies for two common methods

used to determine the solubility of an inorganic salt like barium bromide.

Isothermal Equilibrium (Shake-Flask) Method with
Gravimetric Analysis
This method is considered a reliable technique for determining thermodynamic equilibrium

solubility.[12] It involves establishing an equilibrium between the solid solute and the solvent at

a constant temperature.

Objective: To determine the equilibrium solubility of barium bromide in a given solvent at a

specified temperature.

Materials and Equipment:

Barium bromide (anhydrous)

Solvent (e.g., distilled water, ethanol)

Thermostatic shaker or water bath

Conical flasks with stoppers

Analytical balance

Filtration apparatus (e.g., syringe with a membrane filter)

Pre-weighed evaporating dishes or watch glasses

Drying oven

Procedure:

Preparation: Add an excess amount of barium bromide to a conical flask containing a

known volume of the solvent. The excess solid is necessary to ensure that a saturated

solution is formed.[1]
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Equilibration: Seal the flask and place it in a thermostatic shaker or water bath set to the

desired temperature. Agitate the mixture for a sufficient period (typically 24-48 hours) to

ensure that equilibrium is reached. Equilibrium is achieved when the concentration of the

solute in the solution remains constant over time.[12][13]

Phase Separation: Once equilibrium is established, allow the mixture to stand undisturbed at

the same temperature for a period to let the excess solid settle.

Sampling: Carefully withdraw a known volume of the supernatant (the clear saturated

solution) using a pipette or syringe. It is crucial to avoid aspirating any undissolved solid. The

sampling device should be pre-heated to the experimental temperature to prevent premature

crystallization. Filter the sample through a membrane filter to remove any fine particles.

Gravimetric Analysis:

Transfer the filtered saturated solution into a pre-weighed evaporating dish.

Weigh the dish with the solution to determine the mass of the solution.

Evaporate the solvent by placing the dish in a drying oven set at a suitable temperature

(e.g., 100-120°C) until all the solvent has been removed and a constant weight of the dry

residue (barium bromide) is obtained.[11][14]

Calculation:

Mass of the solute = (Mass of dish + dry residue) - (Mass of empty dish).

Mass of the solvent = (Mass of dish + solution) - (Mass of dish + dry residue).

Solubility ( g/100 g solvent) = (Mass of solute / Mass of solvent) x 100.

Polythermal Method
The polythermal method involves determining the temperature at which a solution of a known

concentration becomes saturated.[10]

Objective: To construct a solubility-temperature curve for barium bromide in a specific solvent.
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Materials and Equipment:

Barium bromide

Solvent

Jacketed glass vessel with a stirrer

Calibrated thermometer or temperature probe

Heating/cooling circulator

Analytical balance

Procedure:

Preparation: Prepare a solution of known concentration by accurately weighing a specific

amount of barium bromide and adding it to a known mass or volume of the solvent in the

glass vessel.

Dissolution: Heat the mixture while stirring until all the solid barium bromide has completely

dissolved, creating an unsaturated solution.

Cooling and Observation: Slowly cool the solution at a constant rate while continuing to stir.

Carefully observe the solution for the first appearance of crystals, which indicates the

saturation point.

Record Saturation Temperature: The temperature at which crystallization begins is the

saturation temperature for that specific concentration.[10]

Data Collection: Repeat the process by adding a known amount of solvent to the existing

solution to create a new, more dilute concentration. Heat to dissolve and then cool to find the

new saturation temperature.[10] Collect data for several different concentrations.

Plotting the Curve: Plot the solubility (concentration) on the y-axis against the corresponding

saturation temperature on the x-axis to generate the solubility curve.
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the Isothermal Equilibrium (Shake-

Flask) Method.
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Isothermal Equilibrium Solubility Determination Workflow

1. Preparation
Add excess BaBr2 to solvent

2. Equilibration
Agitate at constant temperature (e.g., 24-48h)

3. Phase Separation
Allow excess solid to settle

4. Sampling
Withdraw and filter supernatant

5a. Weigh Solution
Transfer filtrate to pre-weighed dish

5b. Evaporation
Dry in oven to constant weight

5c. Weigh Residue
Determine mass of dry BaBr2

6. Calculation
Determine solubility (g/100g solvent)

Click to download full resolution via product page

Caption: Workflow for Isothermal Equilibrium Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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